N-(5-benzyl-1,3-thiazol-2-yl)-2-[1-(3-methoxyphenyl)tetrazol-5-yl]sulfanylacetamide

• IUPAC Name: N-(5-benzyl-1,3-thiazol-2-yl)-2-[1-(3-methoxyphenyl)tetrazol-5-yl]sulfanylacetamide
• InChI: InChI=1S/C20H18N6O2S2/c1-28-16-9-5-8-15(11-16)26-20(23-24-25-26)29-13-18(27)22-19-21-12-17(30-19)10-14-6-3-2-4-7-14/h2-9,11-12H,10,13H2,1H3,(H,21,22,27)
• InChI Key: FOQYMKMKJYODRV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=NN=N2)SCC(=O)NC3=NC=C(S3)CC4=CC=CC=C4
• Molecular Formula: C20H18N6O2S2
• Molecular Weight: 438.5 g/mol

Description

N-(5-benzyl-1,3-thiazol-2-yl)-2-[1-(3-methoxyphenyl)tetrazol-5-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C20H18N6O2S2 and its molecular weight is 438.52. The purity is usually 95%.
BenchChem offers high-quality N-(5-benzyl-1,3-thiazol-2-yl)-2-[1-(3-methoxyphenyl)tetrazol-5-yl]sulfanylacetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-benzyl-1,3-thiazol-2-yl)-2-[1-(3-methoxyphenyl)tetrazol-5-yl]sulfanylacetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Antitumor Properties : Certain derivatives, like N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5-dihydro-1H-imidazole-2-carboxamides, have shown promising antitumor activities. These compounds have been screened for anticancer properties under the Developmental Therapeutic Program of the National Cancer Institute, indicating potential as new anticancer agents (Horishny et al., 2020).

• Antimicrobial Activity : Some derivatives have been evaluated for antimicrobial properties. For example, certain thiazolidinone, thiazoline, and thiophene derivatives synthesized from related compounds demonstrated promising antimicrobial activities, suggesting their use in combating bacterial and fungal infections (Gouda et al., 2010).

• Glutaminase Inhibition : Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs, related to this compound, have been studied as inhibitors of kidney-type glutaminase. This is important in cancer research as glutaminase is involved in tumor cell metabolism (Shukla et al., 2012).

• Photodynamic Therapy for Cancer : Some derivatives, like zinc phthalocyanine substituted with new benzenesulfonamide derivative groups containing Schiff base, have been investigated for their potential in photodynamic therapy for cancer treatment. These compounds show high singlet oxygen quantum yield, making them suitable for use as Type II photosensitizers (Pişkin et al., 2020).

• Antioxidant and Anti-inflammatory Properties : Novel derivatives such as 2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides have been synthesized and evaluated for their antioxidant and anti-inflammatory activities. Some of these compounds have shown efficacy in multiple assays, indicating their potential therapeutic applications (Koppireddi et al., 2013).